Cas no 1007873-79-1 (Methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate)

• Product Name: Methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate
• CAS No: 1007873-79-1
• MF: C₁₂H₁₀FNO₂S
• MW: 251.276705265045
• CID: 2154288
• Update Time: 2025-06-11

Methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-fluorophenyl)-2-methyl-1,3-thiazole-4-carboxylate
• 5-(4-fluoro-phenyl)-2-methyl-thiazole-4-carboxylic acid methyl ester
• methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate
• MILNSAORCXGXKI-UHFFFAOYSA-N
• Methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate

• Inchi： 1S/C12H10FNO2S/c1-7-14-10(12(15)16-2)11(17-7)8-3-5-9(13)6-4-8/h3-6H,1-2H3
• InChI Key： MILNSAORCXGXKI-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(=O)OC)=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate

Methyl 5-(4-Fluorophenyl)-2-methylthiazole-4-carboxylate (CAS No. 1007873-79-1): An Overview

Methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate (CAS No. 1007873-79-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and fluorinated phenyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate is composed of a thiazole ring, a methyl group, and a fluorinated phenyl group, all of which contribute to its distinct properties. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its stability and ability to form strong hydrogen bonds. The presence of the fluorine atom in the phenyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Moreover, methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate has been investigated for its anticancer properties. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the Akt/mTOR pathway, which is often dysregulated in various types of cancer. This makes it a promising lead compound for the development of novel anticancer agents.

In addition to its therapeutic potential, methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate has also been studied for its pharmacokinetic properties. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing side effects. Its high lipophilicity allows it to cross biological membranes easily, while its metabolic stability ensures prolonged activity in vivo.

The synthesis of methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate typically involves several steps, including the formation of the thiazole ring and the introduction of the fluorinated phenyl group. One common synthetic route involves the condensation of 4-fluorobenzaldehyde with thiourea to form the corresponding thioamide, followed by cyclization with methyl bromoacetate to yield the final product. This synthetic pathway is well-documented in the literature and can be optimized for large-scale production.

The safety profile of methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate has also been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, methyl 5-(4-fluorophenyl)-2-methylthiazole-4-carboxylate (CAS No. 1007873-79-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an important focus for ongoing research and development in medicinal chemistry. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic opportunities and contribute to advancements in drug discovery.